1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C15H16ClNO2S/c1-12-5-4-6-13(9-12)10-17-20(18,19)11-14-7-2-3-8-15(14)16/h2-9,17H,10-11H2,1H3
• InChI Key: WUEMIEODLDMZQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNS(=O)(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C15H16ClNO2S
• Molecular Weight: 309.8 g/mol

Description

1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide is a chemical compound with a complex structure that includes a chlorophenyl group and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide typically involves the reaction of 2-chlorobenzylamine with 3-methylbenzyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving automated systems and stringent quality control measures to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an anhydrous solvent.

Substitution: Halogens or alkylating agents in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-chlorophenyl)-3-(3-methylphenyl)urea
• 2-(3-chlorophenyl)-1-(4-methylphenyl)-1-(2-pyridinyl)-2-propanol

Uniqueness

1-(2-chlorophenyl)-N-[(3-methylphenyl)methyl]methanesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, potency, and selectivity, making it valuable for specific applications in research and industry.